BE“GH@ Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling
Diisopropyl(bromomethyl)boronate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisopropyl(bromomethyl)boronate

Cat. No.: B135683

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential safety and logistical information
for Diisopropyl(bromomethyl)boronate, a versatile but hazardous compound. Adherence to
these procedures is critical for ensuring a safe laboratory environment.

Chemical Profile and Hazards

Diisopropyl(bromomethyl)boronate (CAS No: 137297-49-5) is a flammable liquid and vapor
that causes skin and serious eye irritation.[1] Understanding its physical and chemical
properties is the first step toward safe handling.
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Property Value

Molecular Formula C7H16BBrO2

Molecular Weight 222.916 g/mol

Boiling Point 138.7 + 23.0 °C at 760 mmHg
Flash Point 37.7+226°C

Density 1.2+0.1 g/cm3

Vapor Pressure 8.3 £ 0.2 mmHg at 25°C

Data sourced from Chemsrc[1]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling
Diisopropyl(bromomethyl)boronate. The following table summarizes the required PPE for

different routes of exposure.
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Area of Protection Required PPE Specifications
) ] Follow local and national
Respiratory Vapor respirator ]
regulations.
] Chemical-resistant (e.qg., nitrile,
Hand Protective gloves

neoprene).

Safety glasses with side-

Conforming to EN 166 (EU) or

Eye

Y shields or Goggles NIOSH (US) standards.

] Required when there is a
Face Face shield
splash hazard.
Body Protective clothing, Lab coat To prevent skin contact.
) Required in situations with a

Feet Protective boots

risk of spills.

Information compiled from

multiple safety data sheets.[1]

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial for minimizing risks. The following diagram illustrates the key

stages of handling Diisopropyl(bromomethyl)boronate.
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Safe Handling Workflow for Diisopropyl(bromomethyl)boronate
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Caption: A step-by-step workflow for the safe handling of
Diisopropyl(bromomethyl)boronate.

Detailed Handling Procedures

e Engineering Controls: Always handle Diisopropyl(bromomethyl)boronate in a well-
ventilated area, preferably within a chemical fume hood.[1] Ensure that safety showers and
eyewash stations are readily accessible.
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e Preventing Ignition: This compound is a flammable liquid.[1][2] Keep it away from heat,
sparks, open flames, and hot surfaces.[1] Use explosion-proof electrical, ventilating, and
lighting equipment.[1] Employ only non-sparking tools and take precautionary measures
against static discharge.[2]

o Personal Hygiene: Wash hands thoroughly after handling.[1] Avoid contact with skin, eyes,
and clothing.[1]

Storage Plan

Proper storage is critical to maintain the chemical's stability and prevent hazardous situations.
» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

« Conditions: Store in a refrigerator, under an inert gas, and protected from moisture.[1]

e Incompatibilities: Store away from oxidizing agents.[1]

Emergency and Disposal Plan

In the event of an emergency, a clear and practiced response is essential.

Emergency Response Flowchart
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Emergency Response for Diisopropyl(bromomethyl)boronate Incidents
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Caption: A flowchart outlining immediate actions for spills or personal exposure.
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First Aid Measures

 Inhalation: Move the victim to fresh air and keep them at rest. If feeling unwell, seek medical
advice.[1]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with water or
shower.[1] If skin irritation occurs, get medical attention.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[1] If eye irritation persists, seek medical advice.[1]

e Ingestion: Rinse mouth. If you feel unwell, get medical advice.[1]
Spill Cleanup

For small spills, absorb the material with dry sand or an inert absorbent. For large spills,
contain the spill by bunding.[1] In either case, collect the absorbed material into an airtight
container for disposal.[1] Ensure the use of spark-proof tools and explosion-proof equipment
during cleanup.[1]

Fire-Fighting

In case of a fire, use dry chemical, foam, water spray, or carbon dioxide as extinguishing
media.[1] Firefighters should wear personal protective equipment, and the fire should be
extinguished from the windward side.[1]

Disposal

Dispose of Diisopropyl(bromomethyl)boronate and any contaminated materials through a
licensed waste management company, in accordance with local, regional, and national
regulations.[1] Do not empty into drains.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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